Cas no 51898-85-2 (Benzenesulfonic acid,ethenyl-, ammonium salt (9CI))

• Product Name: Benzenesulfonic acid,ethenyl-, ammonium salt (9CI)
• CAS No: 51898-85-2
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 377990
• PubChem ID: 3016707
• Update Time: 2025-04-19

Benzenesulfonic acid,ethenyl-, ammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,ethenyl-, ammonium salt (9CI)
• ammonium vinylbenzenesulphonate
• ammonium 2-ethenylbenzenesulfonate
• NS00088376
• EINECS 257-504-0
• Ammonium vinylbenzenesulfonate
• SCHEMBL142076
• 51898-85-2

• Inchi： 1S/C8H8O3S.H3N/c1-2-7-5-3-4-6-8(7)12(9,10)11;/h2-6H,1H2,(H,9,10,11);1H3
• InChI Key： IVKZBYBXOFUZME-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C=C)(=O)(=O)[O-].[NH4+]

Computed Properties

• Exact Mass: 202.05386
• Monoisotopic Mass: 201.045964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 66.6

Experimental Properties

• Boiling Point: 425.7°Cat760mmHg
• Flash Point: 211.3°C
• PSA: 79.87